Cas no 100047-52-7 (5-Methyl-1H-pyrrole-3-carboxylic acid)

5-Methyl-1H-pyrrole-3-carboxylic acid Properties

Names and Identifiers

• 5-Methyl-1H-pyrrole-3-carboxylic acid
• 1H-Pyrrole-3-carboxylicacid, 5-methyl-
• 5-Methyl-3-pyrrolecarboxylic acid
• 1H-Pyrrole-3-carboxylicacid,5-methyl
• 5-Methyl-pyrrol-3-carbonsaeure
• 5-methyl-pyrrole-3-carboxylic acid
• 5-Methyl-1H-pyrrole-3-carboxylicacid
• 1H-Pyrrole-3-carboxylic acid, 5-methyl-
• AB0034330
• ST24024140
• X8465
• M80026
• 3-Pyrrolecarboxylicacid,5-methyl-(6CI)
• AKOS006311337
• MFCD09991919
• 100047-52-7
• Z1198267230
• DTXSID60653091
• BDBM50543168
• 3-pyrrolecarboxylic acid,5-methyl-
• SCHEMBL1664053
• DS-17312
• EN300-104519
• CHEMBL247338
• FT-0765048
• A856106
• SB63917
• CS-0018766
• 3-Pyrrolecarboxylic acid, 5-methyl-
• 5-methyl-1H-pyrrole-3-carboxylic acid
• 5-Methyl-1H-pyrrole-3-carboxylic acid; 2-Methyl-4-pyrrolecarboxylic acid
• DA-17764
• +Expand

• MDL： MFCD09991919
• InChIKey： COMZOQAWNKVQEZ-UHFFFAOYSA-N
• Inchi： 1S/C6H7NO2/c1-4-2-5(3-7-4)6(8)9/h2-3,7H,1H3,(H,8,9)
• SMILES： O([H])C(C1=C([H])N([H])C(C([H])([H])[H])=C1[H])=O

Computed Properties

• Exact Mass: 125.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 125.048
• Heavy Atom Count: 9
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 53.1

Experimental Properties

• LogP: 1.02130
• PSA: 53.09000
• Refractive Index: 1.586
• Boiling Point: 326.3°C at 760 mmHg
• Melting Point: 210 º C (decomposition)
• Flash Point: 151.1°C
• Solubility: Slightly soluble (12 g/l) (25 º C),
• Density: 1.295±0.06 g/cm3 (20 ºC 760 Torr),

5-Methyl-1H-pyrrole-3-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

5-Methyl-1H-pyrrole-3-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%